1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: 1-(4-amino-3-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C8H16N2O/c1-6-5-10(7(2)11)4-3-8(6)9/h6,8H,3-5,9H2,1-2H3
• InChI Key: UPEWNNQEXBGTAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1N)C(=O)C

Description

1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one is a chemical compound with the molecular formula C8H17N2O. It is a piperidine derivative, characterized by the presence of an amino group and a ketone functional group.

Preparation Methods

The synthesis of 1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-methylpiperidine and acetic anhydride.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst to facilitate the formation of the desired product.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the final compound in high purity.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and yield.

Chemical Reactions Analysis

1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol, resulting in the formation of 1-(4-amino-3-methylpiperidin-1-yl)ethanol.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various electrophiles for substitution reactions.

Scientific Research Applications

1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of neurological disorders.

Industry: It is used in the production of various chemical products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: These interactions can affect various biochemical pathways, potentially leading to therapeutic effects or other biological outcomes.

Comparison with Similar Compounds

1-(4-Amino-3-methylpiperidin-1-yl)ethan-1-one can be compared with other similar compounds, such as:

1-(4-Amino-3-methylpiperidin-1-yl)ethanol: This compound is a reduced form of the ketone, with an alcohol group instead of a ketone.

1-(4-Amino-3-methylpiperidin-1-yl)propan-1-one: This compound has a similar structure but with an additional carbon in the alkyl chain.

1-(4-Amino-3-methylpiperidin-1-yl)butan-1-one: This compound has an even longer alkyl chain, which may affect its chemical and biological properties.